Cas no 145398-84-1 (1-(pyrrolidin-1-yl)deca-2,4-dien-1-one)

• Product Name: 1-(pyrrolidin-1-yl)deca-2,4-dien-1-one
• CAS No: 145398-84-1
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 5799565
• PubChem ID: 6440616
• Update Time: 2025-10-28

1-(pyrrolidin-1-yl)deca-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Decadien-1-one, 1-(1-pyrrolidinyl)-
• 1-(pyrrolidin-1-yl)deca-2,4-dien-1-one

• Inchi： 1S/C14H23NO/c1-2-3-4-5-6-7-8-11-14(16)15-12-9-10-13-15/h6-8,11H,2-5,9-10,12-13H2,1H3
• InChI Key： BFZBGTMIBOQWBA-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(=O)C=CC=CCCCCC

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 373.0±9.0 °C(Predicted)
• pka: -0.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(pyrrolidin-1-yl)deca-2,4-dien-1-one

1-(Pyrrolidin-1-yl)deca-2,4-dien-1-one: A Comprehensive Overview

The compound 1-(pyrrolidin-1-yl)deca-2,4-dien-1-one (CAS No. 145398-84-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyrrolidine ring fused with a deca-dienone system, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of pyrrolidinone derivatives. One such method involves the use of organocatalytic reactions, which have proven to be highly efficient and environmentally friendly. For instance, the use of proline-based catalysts has been reported to facilitate the formation of pyrrolidinone frameworks with high yields and selectivity. These developments have significantly expanded the scope of applications for compounds like 1-(pyrrolidin-1-yl)deca-2,4-dien-1-one.

The deca-dienone system in this compound is particularly notable for its conjugated double bonds, which impart unique electronic properties. This feature makes the molecule a promising candidate for applications in optoelectronics and nonlinear optics. Recent studies have demonstrated that such systems can exhibit strong fluorescence properties under UV light, suggesting their potential use in sensing and imaging technologies.

In terms of biological activity, pyrrolidine derivatives have been extensively studied for their pharmacological properties. For example, certain analogs of 1-(pyrrolidin-1-yl)deca-2,4-dien-1-one have shown promising results in anti-inflammatory and antioxidant assays. These findings highlight the potential of this compound as a lead molecule for drug discovery efforts.

Moreover, the deca-dienone system has been explored for its role in photodynamic therapy (PDT). PDT is a treatment modality that uses light-sensitive compounds to generate reactive oxygen species (ROS), which can selectively destroy cancer cells while sparing healthy tissue. The conjugated system in 1-(pyrrolidin-1-yl)deca-2,4-dien-one enables efficient absorption of light in the visible spectrum, making it a potential candidate for PDT applications.

Another area of interest is the use of this compound as a building block for more complex molecular architectures. Its modular structure allows for easy functionalization at various positions, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been successfully employed in recent drug discovery campaigns targeting various diseases, including cancer and neurodegenerative disorders.

From a synthetic perspective, the preparation of pyrrolidinone derivatives has benefited from advancements in catalytic asymmetric synthesis. Techniques such as enantioselective organocatalysis have enabled the construction of chiral centers with high enantiomeric excess (ee), which is crucial for many pharmaceutical applications. The ability to control stereochemistry during synthesis adds another layer of versatility to this compound's utility.

In conclusion, 1-(pyrrolidin-1-yld eca -2 ,4 -dien - ione) (CAS No. 8 - 8 ) is a versatile molecule with a rich structural framework and diverse applications across multiple disciplines. Its unique properties make it an attractive target for further research and development in areas ranging from materials science to medicinal chemistry. As new synthetic methods and characterization techniques continue to emerge, the potential of this compound is likely to expand even further.